Cas no 74772-17-1 (3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic Acid)

• Product name: 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic Acid
• CAS No: 74772-17-1
• MF: C₉H₇NO₂S
• MW: 193.22238
• MDL: MFCD00100445
• CID: 562055
• PubChem ID: 2776534

3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Pyrrol-1-yl)thiophene-2-carboxylic acid
• BUTTPARK 98\18-68
• 3-(1H-PYRROL-1-YL)-2-THIOPHENECARBOXYLIC ACID
• RARECHEM AL BE 1295
• 2-Thiophenecarboxylicacid, 3-(1H-pyrrol-1-yl)-
• 3-pyrrol-1-ylthiophene-2-carboxylic acid
• 3-(Pyrrol-1-yl)thiophene-2-carboxylic acid
• acide (pyrrolyl-1)-3 thenoique-2
• 3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid, AldrichCPR
• MFCD00100445
• A838223
• ZCA77217
• 74772-17-1
• Oprea1_797235
• DTXSID10380163
• 3-(1-pyrrolyl)-2-thiophenecarboxylic acid
• 3-Pyrrol-1-yl-thiophene-2-carboxylic acid
• BB 0248292
• Q27456587
• 3-(1-pyrrolyl)-2-thienylcarboxylic acid
• SCHEMBL1520640
• 1R-0234
• J-510437
• Z227832752
• EN300-26647
• SDCCGMLS-0066036.P001
• FT-0613502
• AKOS000200742
• 6XI
• Bionet2_000651
• 3-(1H-pyrrol-1-yl)thiophene-2-carboxylicacid
• HMS1365N13
• CS-0243628
• CHEBI:194827
• WSCYUZJLJQNLSQ-UHFFFAOYSA-N
• STL133430
• DB-021565
• 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic Acid

• MDL： MFCD00100445
• Inchi： InChI=1S/C9H7NO2S/c11-9(12)8-7(3-6-13-8)10-4-1-2-5-10/h1-6H,(H,11,12)
• InChI Key： WSCYUZJLJQNLSQ-UHFFFAOYSA-N
• SMILES： C1=CN(C=C1)C2=C(C(=O)O)SC=C2

Computed Properties

• Exact Mass: 193.02000
• Monoisotopic Mass: 193.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.5A^2

Experimental Properties

• Density: 1.37
• Melting Point: 166 °C
• Boiling Point: 377.3°C at 760 mmHg
• Flash Point: 182°C
• Refractive Index: 1.669
• PSA: 70.47000
• LogP: 2.23700

3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic Acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%